![molecular formula C11H17NO B2730473 (3S)-3-amino-2,2-dimethyl-3-phenylpropan-1-ol CAS No. 156406-42-7](/img/structure/B2730473.png)
(3S)-3-amino-2,2-dimethyl-3-phenylpropan-1-ol
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Overview
Description
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions of the reaction .Molecular Structure Analysis
Molecular structure analysis involves determining the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography and spectroscopy are often used.Chemical Reactions Analysis
This involves studying the chemical reactions that the compound undergoes. It includes understanding the reactants, products, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This involves studying properties like solubility, melting point, boiling point, density, and reactivity. These properties can give insights into how the compound behaves under different conditions .Scientific Research Applications
Synthesis and Chemical Engineering
(3S)-3-amino-2,2-dimethyl-3-phenylpropan-1-ol serves as an important intermediate in the synthesis of chiral compounds, demonstrating its versatility in chemical synthesis and engineering. The semi-rational engineering of a carbonyl reductase enzyme for the enantioselective reduction of β-amino ketones illustrates the compound's significance in producing chiral intermediates for antidepressants, achieving enantiomeric excesses up to 95% (Dalong Zhang et al., 2015). Furthermore, the preparation of 3-dimethylamino-3-phenylpropanol from benzaldehyde and malonic acid highlights a synthetic pathway involving the Knoevenagel reaction and reduction, emphasizing the compound's role in synthetic organic chemistry (L. Xiang, 2006).
Biocatalysis and Enzymatic Studies
The use of this compound in biocatalytic processes is exemplified by studies on the lipase-catalyzed resolution of chiral 1,3-amino alcohols. This application is crucial for the asymmetric synthesis of pharmacologically relevant compounds, such as (S)-dapoxetine, showcasing the compound's utility in producing enantiomerically pure substances with high yields and enantiomeric excesses (Oliver Torre et al., 2006).
Material Science and Nanotechnology
In material science and nanotechnology, this compound's derivatives are explored for their potential in enhancing the delivery efficiency of nucleic acids. The study of cationic lipids with varying saturation for the intracellular delivery of encapsulated nucleic acids reveals the impact of chemical modifications on the fusogenicity and gene silencing efficiency, underlining the compound's relevance in developing non-viral gene delivery systems (J. Heyes et al., 2005).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(3S)-3-amino-2,2-dimethyl-3-phenylpropan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO/c1-11(2,8-13)10(12)9-6-4-3-5-7-9/h3-7,10,13H,8,12H2,1-2H3/t10-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JROIRYAZVQTFDW-JTQLQIEISA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CO)C(C1=CC=CC=C1)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(CO)[C@H](C1=CC=CC=C1)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
156406-42-7 |
Source
|
Record name | (3S)-3-amino-2,2-dimethyl-3-phenylpropan-1-ol >99% e.e. | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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